![molecular formula C12H10N4 B075752 5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine CAS No. 1501-13-9](/img/structure/B75752.png)
5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
Cat. No. B075752
M. Wt: 210.23 g/mol
InChI Key: NQKXWFXNLQYDHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06051577
Procedure details
N-[3-Cyano-4-(4-methoxy-phenyl)-1H-pyrrol-2-yl]-formamidine: 6.0 g of 2-amino-4-phenyl-1H-pyrrole-3-carbonitrile are dissolved in 80 ml of triethyl orthoformate, and the solution is stirred for 1 hour at 140° C. The triethyl orthoformate is removed under a high vacuum and the residue is dissolved in methanol saturated with ammonia. Stirring is carried out for 24 hours at room temperature, followed by filtration. The product is recrystallised from ethanol. M.p.: 238-239° C.
Name
N-[3-Cyano-4-(4-methoxy-phenyl)-1H-pyrrol-2-yl]-formamidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]1[C:7]([C:8]2[CH:13]=[CH:12][C:11](OC)=[CH:10][CH:9]=2)=[CH:6][NH:5][C:4]=1[NH:16][CH:17]=[NH:18])#[N:2].NC1NC=C(C2C=CC=CC=2)C=1C#N>C(OCC)(OCC)OCC>[C:8]1([C:7]2[C:3]3[C:1]([NH2:2])=[N:18][CH:17]=[N:16][C:4]=3[NH:5][CH:6]=2)[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1
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Inputs
Step One
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Name
|
N-[3-Cyano-4-(4-methoxy-phenyl)-1H-pyrrol-2-yl]-formamidine
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
C(#N)C1=C(NC=C1C1=CC=C(C=C1)OC)NC=N
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Name
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|
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Quantity
|
6 g
|
|
Type
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reactant
|
|
Smiles
|
NC=1NC=C(C1C#N)C1=CC=CC=C1
|
|
Name
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|
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Quantity
|
80 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(OCC)(OCC)OCC
|
Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
|
140 °C
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Stirring
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Type
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CUSTOM
|
|
Details
|
the solution is stirred for 1 hour at 140° C
|
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Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The triethyl orthoformate is removed under a high vacuum
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DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
|
the residue is dissolved in methanol saturated with ammonia
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STIRRING
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Type
|
STIRRING
|
|
Details
|
Stirring
|
WAIT
|
Type
|
WAIT
|
|
Details
|
is carried out for 24 hours at room temperature
|
|
Duration
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24 h
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
followed by filtration
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The product is recrystallised from ethanol
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
|
|
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Type
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|
|
Smiles
|
C1(=CC=CC=C1)C1=CNC=2N=CN=C(C21)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
